Cas no 2098123-22-7 ((3-Azidoazetidin-1-yl)(3-methoxyphenyl)methanone)

• Product Name: (3-Azidoazetidin-1-yl)(3-methoxyphenyl)methanone
• CAS No: 2098123-22-7
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 4775502
• Update Time: 2025-10-28

(3-Azidoazetidin-1-yl)(3-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-azidoazetidin-1-yl)(3-methoxyphenyl)methanone
• (3-azidoazetidin-1-yl)-(3-methoxyphenyl)methanone
• (3-Azidoazetidin-1-yl)(3-methoxyphenyl)methanone

• Inchi： 1S/C11H12N4O2/c1-17-10-4-2-3-8(5-10)11(16)15-6-9(7-15)13-14-12/h2-5,9H,6-7H2,1H3
• InChI Key： CALGJNQWNVTESF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)N1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 232.09602564 g/mol
• Monoisotopic Mass: 232.09602564 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.9
• Molecular Weight: 232.24

Additional information on (3-Azidoazetidin-1-yl)(3-methoxyphenyl)methanone

Introduction to (3-Azidoazetidin-1-yl)(3-methoxyphenyl)methanone and Its Significance in Modern Chemical Research

(3-Azidoazetidin-1-yl)(3-methoxyphenyl)methanone, with the CAS number 2098123-22-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents and synthetic intermediates.

The structural composition of (3-Azidoazetidin-1-yl)(3-methoxyphenyl)methanone includes a methanone moiety linked to a 3-methoxyphenyl group, which is further connected to a 3-azidoazetidin-1-yl group. This arrangement imparts distinct chemical properties that make it a valuable building block in synthetic chemistry. The presence of the azido group and the methoxy-substituted aromatic ring introduces reactivity patterns that are useful for further functionalization and derivatization.

In recent years, there has been growing interest in the exploration of azetidine derivatives due to their potential biological activity. The azido group, in particular, is known for its ability to participate in various chemical transformations, including nucleophilic substitution reactions, which are crucial for the synthesis of more complex molecules. The methoxyphenyl group, on the other hand, contributes to the molecule's solubility and stability, making it more amenable to handling in laboratory settings.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in drug discovery. (3-Azidoazetidin-1-yl)(3-methoxyphenyl)methanone represents a promising candidate for further investigation due to its unique structural features. Studies have shown that derivatives of this compound exhibit potential activity against various biological targets, including enzymes and receptors involved in disease pathways.

One of the most compelling aspects of (3-Azidoazetidin-1-yl)(3-methoxyphenyl)methanone is its versatility as a synthetic intermediate. The compound can be readily modified through various chemical reactions, allowing researchers to tailor its properties for specific applications. For instance, the azido group can be selectively replaced with other functional groups, such as amines or alcohols, to create new derivatives with enhanced biological activity.

The methoxyphenyl ring also offers opportunities for further functionalization. By introducing additional substituents at different positions on the aromatic ring, researchers can influence the electronic properties of the molecule and modulate its interactions with biological targets. This level of structural control is essential for optimizing drug candidates and improving their efficacy.

In addition to its synthetic utility, (3-Azidoazetidin-1-yl)(3-methoxyphenyl)methanone has shown promise in preliminary biological assays. Early studies have indicated that certain derivatives of this compound exhibit inhibitory activity against enzymes implicated in inflammatory responses and cancer progression. These findings suggest that further exploration of this molecular scaffold could lead to the discovery of novel therapeutic agents.

The development of new synthetic methodologies has also been a focus area in recent research. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable approaches to constructing complex molecules like (3-Azidoazetidin-1-yl)(3-methoxyphenyl)methanone. These innovations not only improve laboratory efficiency but also align with broader efforts to minimize environmental impact in chemical synthesis.

Future directions in the study of (3-Azidoazetidin-1-yl)(3-methoxyphenyl)methanone may include exploring its role in drug development through collaboration between chemists and biologists. By integrating computational modeling with experimental validation, researchers can accelerate the discovery process and identify promising candidates for clinical evaluation.

The compound's unique structural features make it a valuable tool for understanding fundamental chemical principles and developing new methodologies. As research continues to uncover its potential applications, (3-Azidoazetidin-1-yl)(3-methoxyphenyl)methanone is poised to play a significant role in advancing both academic research and industrial applications.